Cas no 1089761-76-1 (4-methyl-4-(2-methylpropyl)piperidine)

• Product Name: 4-methyl-4-(2-methylpropyl)piperidine
• CAS No: 1089761-76-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD18277095
• CID: 5176395
• PubChem ID: 63156339
• Update Time: 2026-03-05

4-methyl-4-(2-methylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-methyl-4-(2-methylpropyl)-
• 4-methyl-4-(2-methylpropyl)piperidine

• MDL： MFCD18277095
• Inchi： 1S/C10H21N/c1-9(2)8-10(3)4-6-11-7-5-10/h9,11H,4-8H2,1-3H3
• InChI Key： QSOXOPSZVWZXTR-UHFFFAOYSA-N
• SMILES： N1CCC(C)(CC(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-methyl-4-(2-methylpropyl)piperidine

Recent Advances in the Study of 4-methyl-4-(2-methylpropyl)piperidine (CAS: 1089761-76-1) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-4-(2-methylpropyl)piperidine (CAS: 1089761-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have highlighted its unique structural features, which make it a promising candidate for modulating biological targets such as G-protein-coupled receptors (GPCRs) and ion channels.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and pharmacological evaluation of 4-methyl-4-(2-methylpropyl)piperidine derivatives. The researchers utilized a combination of computational modeling and in vitro assays to identify compounds with high affinity for specific GPCRs. The results demonstrated that subtle modifications to the piperidine scaffold, including the introduction of the 2-methylpropyl group, could significantly enhance binding selectivity and potency. These findings open new avenues for the development of targeted therapies for neurological disorders.

In another recent development, a team from the University of Cambridge reported the use of 4-methyl-4-(2-methylpropyl)piperidine as a key intermediate in the synthesis of antiviral agents. The study, published in ACS Infectious Diseases, described how the compound's rigid structure and lipophilic properties contribute to improved pharmacokinetic profiles of the resulting drug candidates. This research is particularly relevant in the context of emerging viral threats, where rapid development of effective therapeutics is critical.

From a chemical biology perspective, the mechanism of action of 4-methyl-4-(2-methylpropyl)piperidine derivatives is being elucidated through advanced structural biology techniques. Cryo-EM studies have revealed how these compounds interact with their protein targets at atomic resolution, providing valuable insights for structure-based drug design. The CAS number 1089761-76-1 has become increasingly important in patent applications, reflecting the growing commercial interest in this chemical entity.

Looking forward, researchers are exploring the potential of 4-methyl-4-(2-methylpropyl)piperidine in addressing drug resistance challenges. Preliminary data suggest that derivatives of this compound may overcome resistance mechanisms in certain bacterial and cancer cell lines. However, further preclinical studies are needed to validate these observations and assess safety profiles. The compound's versatility continues to make it a focus of innovative research across multiple therapeutic areas.